Cas no 946331-90-4 (methyl 4-{1-(3-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-amido}benzoate)

• Product Name: methyl 4-{1-(3-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-amido}benzoate
• CAS No: 946331-90-4
• MF: C₂₁H₁₇ClN₂O₄
• MW: 396.823684453964
• CID: 5505107
• Update Time: 2025-06-07

methyl 4-{1-(3-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-amido}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-[[1-[(3-chlorophenyl)methyl]-2-oxopyridine-3-carbonyl]amino]benzoate
• methyl 4-{1-(3-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-amido}benzoate

• Inchi： 1S/C21H17ClN2O4/c1-28-21(27)15-7-9-17(10-8-15)23-19(25)18-6-3-11-24(20(18)26)13-14-4-2-5-16(22)12-14/h2-12H,13H2,1H3,(H,23,25)
• InChI Key： GIKUUZPWWAIJBX-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(C2=CC=CN(CC3=CC=CC(Cl)=C3)C2=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on methyl 4-{1-(3-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-amido}benzoate

Comprehensive Overview of Methyl 4-{1-(3-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-amido}benzoate (CAS No. 946331-90-4)

Methyl 4-{1-(3-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-amido}benzoate (CAS No. 946331-90-4) is a synthetic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of pyridine derivatives, which are widely recognized for their versatility in drug discovery and material science. The presence of both amide and ester functional groups in its structure makes it a promising candidate for further chemical modifications and biological evaluations.

In recent years, the demand for heterocyclic compounds like methyl 4-{1-(3-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-amido}benzoate has surged, driven by their role in developing novel therapeutics and functional materials. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, given the growing focus on targeted therapies in oncology and autoimmune diseases. The compound's CAS No. 946331-90-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge scientific studies.

The synthesis of methyl 4-{1-(3-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-amido}benzoate involves multi-step organic reactions, including amide coupling and esterification, which are well-documented in the literature. Its molecular structure, characterized by X-ray crystallography and NMR spectroscopy, reveals a planar conformation that enhances its binding affinity to biological targets. This property aligns with the current trend in drug design, where molecular rigidity is often prioritized to improve drug efficacy and reduce off-target effects.

From an industrial perspective, CAS No. 946331-90-4 is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure to minimize hazardous byproducts, chemists are exploring catalytic methods and solvent-free conditions to produce this compound efficiently. Such advancements resonate with the broader push toward environmentally friendly manufacturing processes, a topic frequently queried in AI-driven research tools and scientific forums.

Another area of interest is the compound's potential role in agrochemical innovation. As global food security challenges escalate, researchers are investigating pyridine-based compounds for their pesticidal or herbicidal properties. Methyl 4-{1-(3-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-amido}benzoate could contribute to next-generation crop protection agents, addressing concerns about resistance and environmental impact—a hot topic in precision agriculture discussions.

In conclusion, methyl 4-{1-(3-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-amido}benzoate (CAS No. 946331-90-4) represents a compelling case study in modern chemical research. Its multifaceted applications, from drug development to sustainable agriculture, underscore its importance in addressing contemporary scientific and industrial challenges. As interest in structure-activity relationships and molecular design continues to grow, this compound will likely remain a focal point in interdisciplinary studies.